Cas no 849833-59-6 (3-pyridinecarboximidamide)

• Product Name: 3-pyridinecarboximidamide
• CAS No: 849833-59-6
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 1835450
• PubChem ID: 5372334
• Update Time: 2025-05-23

3-pyridinecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-pyridinecarboximidamide
• Nicotinamidoxime
• AKOS025293713
• NSC-220324
• Nicotinamide oxime
• STK346740
• 3-pyridinecarboxamide oxime
• N'-hydroxypyridine-3-carboximidamide
• FA-0709
• CHEMBL3263489
• AKOS016008684
• NSC-208697
• EN300-26253
• 1594-58-7
• AQBMQGDKWIPBRF-AUDIXQRPC
• NSC220324
• N-Hydroxynicotinimidamide
• 3-Pyridylamide oxime
• ALBB-014809
• Pyridine-3-carboxamide oxime
• 2-pyridinecarboxamide oxime
• AS-38250
• (Z)-N'-hydroxynicotinamidine
• N'-Hydroxynicotinamidine
• Z221503662
• 849833-59-6
• BP-11681
• AKOS000206406
• MFCD00125875
• N'-Hydroxy-3-pyridinecarboximidamide
• N'-hydroxynicotinimidamide
• NSC208697
• N'-hydroxypyridine-3-carboximidamide, AldrichCPR
• BBL005295
• N-Hydroxynicotinamidine
• J-502659
• F0900-3874
• 3-Pyridinecarboximidamide, N-hydroxy-
• AC-5537
• 3-pyridinecarboximidamide, N'-hydroxy-
• (Z)-N'-hydroxypyridine-3-carboximidamide
• CS-W016521
• (Z)-N'-hydroxynicotinimidamide
• InChI=1/C6H7N3O/c7-6(9-10)5-2-1-3-8-4-5/h1-4,10H,(H2,7,9)

• Inchi： 1S/C6H7N3O/c7-6(9-10)5-2-1-3-8-4-5/h1-4,10H,(H2,7,9)
• InChI Key： AQBMQGDKWIPBRF-UHFFFAOYSA-N
• SMILES： O/N=C(/C1C=NC=CC=1)\N

Computed Properties

• Exact Mass: 137.058911855g/mol
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.5Ų

Additional information on 3-pyridinecarboximidamide

Introduction to 3-Pyridinecarboximidamide (CAS No. 849833-59-6)

3-Pyridinecarboximidamide, with the chemical identifier CAS No. 849833-59-6, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amide derivative has garnered attention due to its versatile applications and potential in drug development. The unique structural properties of 3-pyridinecarboximidamide make it a valuable intermediate in synthesizing various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The compound belongs to the pyridine class of heterocycles, which are widely recognized for their role in medicinal chemistry. Pyridine derivatives exhibit a broad spectrum of biological activities, making them indispensable in the design of novel therapeutic agents. The imidamide functional group in 3-pyridinecarboximidamide contributes to its reactivity and compatibility with other molecular structures, facilitating the development of complex pharmacophores.

In recent years, there has been a surge in research focusing on the pharmacological properties of 3-pyridinecarboximidamide. Studies have demonstrated its potential as a modulator of enzymes and receptors involved in critical biological pathways. For instance, preliminary investigations suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are pivotal in the inflammatory response. By modulating COX activity, 3-pyridinecarboximidamide could offer a novel approach to managing conditions such as arthritis and other inflammatory diseases.

Moreover, the structural framework of 3-pyridinecarboximidamide allows for modifications that can enhance its pharmacokinetic profile. Researchers are exploring derivatives of this compound that exhibit improved solubility and bioavailability, which are crucial factors for drug efficacy. The pyridine ring provides a hydrophobic core, while the imidamide group can be tailored to introduce polar functionalities, balancing hydrophobicity and hydrophilicity.

The synthesis of 3-pyridinecarboximidamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These techniques not only improve the efficiency of production but also open avenues for generating enantiomerically pure forms of the compound, which is essential for evaluating its stereochemical specificity in biological assays.

In the context of drug discovery, 3-pyridinecarboximidamide serves as a building block for more complex molecules. Its ability to undergo further functionalization makes it a versatile scaffold for designing drugs targeting various diseases. For example, researchers have incorporated this moiety into small-molecule inhibitors designed to disrupt protein-protein interactions relevant to cancer progression. The imidamide group's ability to form hydrogen bonds with biological targets enhances the binding affinity and selectivity of these inhibitors.

The growing interest in computational chemistry has also contributed to the study of 3-pyridinecarboximidamide. Molecular modeling and docking studies have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These simulations provide insights into binding mechanisms and help guide the optimization of lead compounds before they enter preclinical testing. By leveraging computational tools, researchers can accelerate the drug discovery process and reduce experimental costs.

Evaluation of 3-pyridinecarboximidamide's pharmacological effects has involved both in vitro and in vivo studies. In cell-based assays, this compound has shown promise in modulating pathways associated with neurodegeneration and inflammation. Animal models have further supported these findings by demonstrating potential therapeutic benefits in conditions such as Alzheimer's disease and rheumatoid arthritis. These preclinical results warrant further investigation into its clinical applicability.

The future direction of research on 3-pyridinecarboximidamide includes exploring its role in developing next-generation therapeutics. Innovations in medicinal chemistry are driving efforts to create drugs with improved efficacy and reduced side effects. By integrating knowledge from synthetic chemistry, computational biology, and pharmacology, scientists aim to harness the full potential of this versatile compound. The outcomes of these studies could pave the way for new treatments that address unmet medical needs.

In conclusion, CAS No. 849833-59-6, corresponding to 3-pyridinecarboximidamide, represents a promising entity in pharmaceutical research. Its unique structural features and biological activities position it as a key intermediate in drug development efforts targeting neurological and inflammatory disorders. As research progresses, advancements in synthetic methodologies and computational tools will continue to enhance our understanding and utilization of this compound.